Cas no 917237-11-7 (3-formyl-2-(4-hydroxy-2-methoxyphenyl)-6-hydroxybenzofuran)
917237-11-7 structure
Product name:3-formyl-2-(4-hydroxy-2-methoxyphenyl)-6-hydroxybenzofuran
3-formyl-2-(4-hydroxy-2-methoxyphenyl)-6-hydroxybenzofuran Chemical and Physical Properties
Names and Identifiers
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- 3-formyl-2-(4-hydroxy-2-methoxyphenyl)-6-hydroxybenzofuran
- puerariafuran
- SCHEMBL5324279
- 917237-11-7
- 6-hydroxy-2-(4-hydroxy-2-methoxyphenyl)-1-benzofuran-3-carbaldehyde
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- Inchi： InChI=1S/C16H12O5/c1-20-14-6-9(18)3-5-12(14)16-13(8-17)11-4-2-10(19)7-15(11)21-16/h2-8,18-19H,1H3
- InChI Key： WDOIEKGCNWFDSA-UHFFFAOYSA-N
- SMILES： COc1cc(O)ccc1-c1oc2cc(O)ccc2c1C=O
Computed Properties
- Exact Mass: 284.06847348Da
- Monoisotopic Mass: 284.06847348Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.459
- Topological Polar Surface Area: 79.9Ų
3-formyl-2-(4-hydroxy-2-methoxyphenyl)-6-hydroxybenzofuran Related Literature
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
917237-11-7 (3-formyl-2-(4-hydroxy-2-methoxyphenyl)-6-hydroxybenzofuran) Related Products
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